Cas no 59182-08-0 (4-imidazo[1,2-a]pyridin-3-yl-Benzonitrile)

• Product Name: 4-imidazo[1,2-a]pyridin-3-yl-Benzonitrile
• CAS No: 59182-08-0
• MF: C₁₄H₉N₃
• MW: 219.241362333298
• CID: 1114566
• PubChem ID: 57413769
• Update Time: 2025-05-23

4-imidazo[1,2-a]pyridin-3-yl-Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-imidazo[1,2-a]pyridin-3-yl-Benzonitrile
• 59182-08-0
• 4-(IMIDAZO[1,2-A]PYRIDIN-3-YL)BENZONITRILE
• HS-6219
• 4-{imidazo[1,2-a]pyridin-3-yl}benzonitrile

• MDL： MFCD22573873
• Inchi： 1S/C14H9N3/c15-9-11-4-6-12(7-5-11)13-10-16-14-3-1-2-8-17(13)14/h1-8,10H
• InChI Key： KMLHPZYUFMGBJR-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NC=C2C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 219.079647300g/mol
• Monoisotopic Mass: 219.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-imidazo[1,2-a]pyridin-3-yl-Benzonitrile

4-Imidazo[1,2-a]pyridin-3-yl-Benzonitrile: A Comprehensive Overview

4-Imidazo[1,2-a]pyridin-3-yl-Benzonitrile (CAS No. 59182-08-0) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines an imidazo[1,2-a]pyridine ring system with a benzonitrile moiety. The imidazo[1,2-a]pyridine core is a heterocyclic aromatic structure known for its stability and versatility in chemical reactions, while the benzonitrile group introduces electron-withdrawing properties that enhance the compound's reactivity and functional potential.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-imidazo[1,2-a]pyridin-3-yl-Benzonitrile, allowing researchers to explore its applications in drug discovery and material development. The compound's structure has been optimized through various synthetic pathways, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, which have significantly improved yields and purity levels. These methods are particularly relevant in the context of green chemistry, as they minimize waste and reduce environmental impact.

The imidazo[1,2-a]pyridine moiety in this compound plays a crucial role in its pharmacological activity. Studies have shown that this heterocycle can act as a scaffold for designing bioactive molecules with potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. For instance, researchers have demonstrated that 4-imidazo[1,2-a]pyridin-3-yl-Benzonitrile derivatives can modulate cholinesterase enzymes, which are key targets in Alzheimer's disease therapy. This finding underscores the compound's potential as a lead molecule for drug development.

In addition to its medicinal applications, 4-imidazo[1,2-a]pyridin-3-yl-Benzonitrile has also been explored for its electronic properties. The combination of the imidazo[1,2-a]pyridine ring and the benzonitrile group creates a molecule with excellent charge transport characteristics. This makes it a promising candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have highlighted its ability to act as an efficient electron acceptor in organic photovoltaic cells, contributing to higher energy conversion efficiencies.

The synthesis of 4-imidazo[1,2-a]pyridin-3-yl-Benzonitrile involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyridine ring. This is often achieved through cyclization reactions involving appropriate amino pyridine precursors. The benzonitrile group is then introduced via nucleophilic substitution or coupling reactions, depending on the desired regiochemistry. The use of modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry ensures precise characterization of the final product.

From a toxicological perspective, 4-imidazo[1,2-a]pyridin-3-yl-Benzonitrile has been subjected to rigorous safety assessments to evaluate its potential risks to human health and the environment. Initial studies indicate that the compound exhibits low acute toxicity when administered at moderate doses. However, further long-term studies are required to fully understand its chronic effects and bioaccumulation potential.

In conclusion, 4-imidazo[1,2-a]pyridin-3-yl-Benzonitrile (CAS No. 59182-08-0) represents a versatile and innovative compound with diverse applications across multiple scientific disciplines. Its unique structure enables it to serve as both a drug candidate and a functional material component. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both medicinal chemistry and materials science.